Cas no 81968-77-6 (4-Hydroxyadamantane-1-carboxylic Acid)

• Product Name: 4-Hydroxyadamantane-1-carboxylic Acid
• CAS No: 81968-77-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD07437041
• CID: 4717236
• PubChem ID: 4552537
• Update Time: 2025-05-21

4-Hydroxyadamantane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxyadamantane-1-carboxylic Acid
• 4-hydroxy-1-adamantanecarboxylic acid
• Oprea1_273849
• DFNDMKWFBDOGMU-UHFFFAOYSA-N
• STL326702
• 4-hydroxy-1-adamantylcarboxylic acid
• 4-hydroxy adamantane-1-carboxylic acid
• 4-hydroxytricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 4-hydroxy-
• 4alpha-Hydroxyadamantane-1-carboxylic acid
• E83327
• AKOS022141045
• BS-50053
• 81968-77-6
• 4-hydroxy-Tricyclo[3,3,1,15,7]decane-1-carboxylicacid
• 4-hydroxyadamantane-1-carboxylicAcid
• SCHEMBL21426722
• SCHEMBL1033879
• DTXSID101288036
• 4-Hydroxyadamantane-1-carboxylic Acid

• MDL： MFCD07437041
• Inchi： 1S/C11H16O3/c12-9-7-1-6-2-8(9)5-11(3-6,4-7)10(13)14/h6-9,12H,1-5H2,(H,13,14)
• InChI Key： DFNDMKWFBDOGMU-UHFFFAOYSA-N
• SMILES： OC1C2CC3CC1CC(C(=O)O)(C3)C2

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5

Additional information on 4-Hydroxyadamantane-1-carboxylic Acid

4-Hydroxyadamantane-1-carboxylic Acid (CAS No: 81968-77-6)

4-Hydroxyadamantane-1-carboxylic Acid, also known by its CAS registry number 81968-77-6, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of adamantane derivatives, which are known for their rigid, diamondoid structures and exceptional chemical stability. The molecule consists of a hydroxyl group (-OH) attached at the 4-position and a carboxylic acid group (-COOH) at the 1-position of the adamantane framework, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of adamantane derivatives in drug design due to their ability to enhance the pharmacokinetic properties of molecules. For instance, researchers have explored the use of 4-Hydroxyadamantane-1-carboxylic Acid as a scaffold for developing bioactive compounds with improved solubility and bioavailability. This has led to its application in the design of novel anti-inflammatory agents and potential anticancer drugs.

The synthesis of 4-Hydroxyadamantane-1-carboxylic Acid involves multi-step organic reactions, often starting from readily available adamantane derivatives. One common approach includes hydroxylation followed by oxidation to introduce the carboxylic acid group. The optimization of these reactions has been a focus of recent research, with advancements in catalytic systems and reaction conditions significantly improving yield and purity.

In terms of applications, 4-Hydroxyadamantane-1-carboxylic Acid has shown promise in materials science as well. Its rigid structure makes it an ideal candidate for use in high-performance polymers and advanced composites. Additionally, its unique electronic properties have been leveraged in the development of novel sensors and electronic devices.

A recent breakthrough in the field involves the use of 4-Hydroxyadamantane-1-carboxylic Acid as a key component in drug delivery systems. By incorporating this compound into nanoparticles, researchers have achieved enhanced targeting capabilities and reduced side effects in preclinical studies. This innovation underscores its versatility and opens new avenues for its application in biotechnology.

In conclusion, 4-Hydroxyadamantane-1-carboxylic Acid (CAS No: 81968-77-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.